Cas no 25268-01-3 (3-(4-Methylphenoxy)propanenitrile)

• Product Name: 3-(4-Methylphenoxy)propanenitrile
• CAS No: 25268-01-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD00634282
• CID: 1424828
• PubChem ID: 2063533
• Update Time: 2025-04-20

3-(4-Methylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-(4-methylphenoxy)-
• 3-(4-methylphenoxy)propanenitrile
• 3-(p-Tolyloxy)Propanenitrile
• ALBB-024085
• CS-0316307
• AKOS000206693
• J-015902
• 2-(4-methylphenoxy)-ethylcyanide
• SCHEMBL10745573
• ZELCPEBYDWJHDX-UHFFFAOYSA-N
• 4-Methylphenoxypropionitrile, 97%
• STK734866
• MFCD00634282
• LS-07749
• 4-Methylphenoxypropionitrile
• F1575-0095
• 2-(4-METHYLPHENOXY)ETHYL CYANIDE
• 25268-01-3
• Z54337098
• 3-(4-Methylphenoxy)propanenitrile

• MDL： MFCD00634282
• Inchi： 1S/C10H11NO/c1-9-3-5-10(6-4-9)12-8-2-7-11/h3-6H,2,8H2,1H3
• InChI Key： ZELCPEBYDWJHDX-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 44-48 °C(lit.)
• Flash Point: >230 °F
• PSA: 33.02
• Solubility: Not available

3-(4-Methylphenoxy)propanenitrile Security Information

• WGK Germany：3